Cas no 66596-04-1 (14-(4-methylphenyl)-14H-dibenzo[a,j]xanthene)

• Product name: 14-(4-methylphenyl)-14H-dibenzo[a,j]xanthene
• CAS No: 66596-04-1
• MF: C₂₈H₂₀O
• MW: 372.4578
• CID: 1710579
• PubChem ID: 258266

14-(4-methylphenyl)-14H-dibenzo[a,j]xanthene Chemical and Physical Properties

Names and Identifiers

• 14-(4-methylphenyl)-14h-dibenzo[a,j]xanthene
• 14-(4-methylphenyl)-7,14-dihydro-dibenzo[a,j]xanthene
• 66596-04-1
• NSC-87049
• NSC87049
• DTXSID90293060
• 14-(p-tolyl)-14H-dibenzo[a,j]xanthene
• 14-(4-methylphenyl)-14H-dibenzo[a,j]xanthene

• Inchi： InChI=1S/C28H20O/c1-18-10-12-21(13-11-18)26-27-22-8-4-2-6-19(22)14-16-24(27)29-25-17-15-20-7-3-5-9-23(20)28(25)26/h2-17,26H,1H3
• InChI Key： MUJGBVJQFKYMBA-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2C3=C(C=CC4=CC=CC=C43)OC5=C2C6=CC=CC=C6C=C5

Computed Properties

• Exact Mass: 372.1515
• Monoisotopic Mass: 372.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23